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Compound of Interest

N-(2-Hydroxyethyl)nicotinamide-

Compound Name:
a4

Cat. No.: B15557638

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for N-(2-
Hydroxyethyl)nicotinamide-d4. It is important to note that detailed safety and toxicological
studies specifically for the deuterated form are not readily available in the public domain.
Therefore, this guide leverages data from its non-deuterated analogue, N-(2-
Hydroxyethyl)nicotinamide, as a primary reference. The toxicological properties of isotopically
labeled compounds are generally considered to be closely comparable to their non-labeled
counterparts.

Chemical and Physical Properties

This section summarizes the key chemical and physical identifiers for N-(2-
Hydroxyethyl)nicotinamide-d4 and its non-deuterated form.
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N-(2- N-(2
Property Hydroxyethyl)nicotinamide L .
7 Hydroxyethyl)nicotinamide
3-(2- : : :
o Nicorandil EP Impurity B, 3-(2-
Hydroxyethyl)carbamoylpyridin o
Synonyms Hydroxyethyl)carbamoylpyridin
e-d4, N-(2-Hydroxyethyl)-3- o )
. ) e, N-Nicotinoylethanolamine[1]
pyridinecarboxamide-d4
CAS Number 1397203-91-3 6265-73-2[2][3]
Molecular Formula CsHeDaN202[4] CsH10N202[2][3]
Molecular Weight 170.2 g/mol [4] 166.18 g/mol [2][3]
White to off-white crystalline
Appearance - .
solid[1]
Solubility - Soluble in water and alcohol[1]

Storage Temperature

Room temperature, or 2-8°C

for long-term storage[2][3]

Hazard Identification and GHS Classification

The following hazard information is based on the non-deuterated compound, N-(2-

Hydroxyethyl)nicotinamide.
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Hazard Class &

GHS Pictogram Signal Word Hazard Statement
Category

Skin Irritation E, ] H315: Causes skin
lwaalt text Warning[2] o
(Category 2) irritation[2]

H318: Causes serious

Serious Eye L-r:alt text eye damage[s] /
Damage/Irritation Danger/Warning _ )
(Category 1/2A) Falt text H319: Causes serious

eye irritation[2]

Specific target organ

toxicity — Single

b, ] H335: May cause
exposure (Category lwaalt text Warning[2] ) o
] respiratory irritation[2]
3), Respiratory tract

irritation

Toxicological Summary

No specific toxicological studies for N-(2-Hydroxyethyl)nicotinamide-d4 were identified. The
data below is for the parent compound, nicotinamide, which provides a general toxicological
profile for this class of molecules.
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Toxicity .
: Species Route Value Reference
Endpoint
Acute Oral 3-7 g/kg body
o Rodents Oral ] [US EPA[6]]
Toxicity (LD50) weight
Acute Dermal ] >2000 mg/kg
o Rabbits Dermal ) [US EPA[6]]
Toxicity (LD50) body weight
S ) No indication of
Skin Irritation Rabbits Dermal o [US EPAJ6]]
irritation
Eye Irritation Rabbits Ocular Irritating [US EPAJ6]]
Dermal _ _ No indication of
o Guinea Pigs Dermal o [US EPAJ6]]
Sensitization sensitization

o Not mutagenic in
Mutagenicity - - , . [US EPA[6]]
bacterial strains

200 mg/kg
Oral bw/day (for [US EPAJ6]]

nicotinic acid)

Developmental
Toxicity (NOAEL)

Experimental Protocols

Detailed experimental protocols for the safety assessment of N-(2-
Hydroxyethyl)nicotinamide-d4 are not publicly available. However, standard methodologies
from the Organisation for Economic Co-operation and Development (OECD) Guidelines for the
Testing of Chemicals would be employed for a comprehensive safety evaluation.

Example Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)
o Objective: To determine the acute oral toxicity (LD50) of a substance.

e Principle: A sequential dosing method where the outcome of one animal's response
determines the dose for the next animal. This method minimizes the number of animals
required.

» Animal Model: Typically, a single sex of rodent (e.g., female rats) is used.
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e Procedure:
o Animals are fasted prior to dosing.
o Asingle animal is dosed with the test substance at a starting dose level.
o The animal is observed for signs of toxicity and mortality over a period of up to 14 days.

o If the animal survives, the dose for the next animal is increased. If the animal dies, the
dose is decreased.

o The dosing continues sequentially until stopping criteria are met.

o Data Analysis: The LD50 is calculated using maximum likelihood methods based on the
pattern of survivals and mortalities.

Visualizations
Hazard Identification and Risk Assessment Workflow

This diagram illustrates a typical workflow for identifying and mitigating risks associated with
handling a chemical substance in a research setting.
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Start: New Chemical Introduction
(N-(2-Hydroxyethyl)nicotinamide-d4)

'

Hazard Identification Exposure Assessment
(Review SDS of Analogue) (Inhalation, Dermal, Ocular)

Risk Characterization
(Irritant, Eye Damage Potential)

Risk Mitigation Measures

Engineering Controls Administrative Controls Personal Protective Equipment (PPE) Emergency Procedures
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat) (Spill, Exposure)

Safe Handling and Storage

End: Safe Use

Click to download full resolution via product page

Caption: Workflow for chemical hazard identification and risk mitigation.

Emergency Response for Eye Exposure

This diagram outlines the immediate steps to be taken in case of accidental eye contact with

the substance.
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Event: Eye Contact with

N-(2-Hydroxyethyl)nicotinamide-d4

Immediate Action:
Go to Emergency Eyewash Station

Flush Eyes with Water
(P305+P351+P338)

Continue Flushing for Remove Contact Lenses,
at least 15 minutes if present and easy to do

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide on the Safety of N-(2-
Hydroxyethyl)nicotinamide-d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557638/docs#technical-guide-on-the-safety-of-n-2-
hydroxyethyl-nicotinamide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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